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Compound of Interest

Compound Name: LasR-IN-3

Cat. No.: B12399721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LasR-IN-3 is a potent inhibitor of the LasR protein in Pseudomonas aeruginosa, a critical

component of the quorum sensing (QS) system that regulates virulence factor production and

biofilm formation.[1][2] This technical guide provides an in-depth overview of the solubility and

stability of LasR-IN-3, presents experimental protocols for its use, and visualizes the relevant

biological pathway and experimental workflows.

Core Data
Solubility
The solubility of LasR-IN-3 has been determined in various solvents, which is crucial for its

application in in vitro and in vivo studies.
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Solvent System Solubility Notes

Dimethyl Sulfoxide (DMSO) 100 mg/mL (279.79 mM)

Ultrasonic treatment may be

required to achieve full

dissolution. It is important to

use newly opened, anhydrous

DMSO as it is hygroscopic and

the presence of water can

significantly impact solubility.[1]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (6.99 mM)

This formulation results in a

clear solution.[1]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (6.99 mM)
This formulation also yields a

clear solution.[1]

Stability
Proper storage and handling are essential to maintain the integrity and activity of LasR-IN-3.

Storage Condition Duration Notes

-80°C 6 months
Recommended for long-term

storage of stock solutions.[1]

-20°C 1 month
Suitable for short-term storage.

[1]

Experimental Protocols
Detailed methodologies are critical for reproducing and building upon existing research.

Preparation of Stock Solutions
Objective: To prepare a concentrated stock solution of LasR-IN-3 for subsequent dilution in

experimental assays.

Materials:
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LasR-IN-3 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Ultrasonic bath

Procedure:

Aseptically weigh the desired amount of LasR-IN-3 powder.

Add the appropriate volume of anhydrous DMSO to achieve a concentration of 100 mg/mL.

Vortex the solution vigorously for 1-2 minutes.

If precipitation or incomplete dissolution is observed, place the vial in an ultrasonic bath until

the solution is clear. Gentle heating may also aid dissolution.[1]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage or -20°C for short-term use.[1]

In Vivo Formulation Preparation
Objective: To prepare a formulation of LasR-IN-3 suitable for administration in animal models.

Materials:

LasR-IN-3 stock solution (in DMSO)

PEG300

Tween-80

Saline or Phosphate Buffered Saline (PBS)

Corn Oil
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Protocol 1: Aqueous Formulation[1]

Begin with a measured volume of LasR-IN-3 stock solution in DMSO.

Sequentially add the following, ensuring the solution is mixed well and clear after each

addition:

4 volumes of PEG300

0.5 volumes of Tween-80

4.5 volumes of Saline/PBS

The final solvent composition will be 10% DMSO, 40% PEG300, 5% Tween-80, and 45%

Saline.

Protocol 2: Oil-based Formulation[1]

Start with a measured volume of LasR-IN-3 stock solution in DMSO.

Add 9 volumes of corn oil.

Mix thoroughly until a clear solution is obtained.

The final solvent composition will be 10% DMSO and 90% Corn Oil.

Visualizations
Pseudomonas aeruginosa Las Quorum Sensing
Pathway
The Las quorum sensing system is a primary target for anti-virulence strategies. At the heart of

this system is the LasR protein. The LasI synthase produces the autoinducer molecule N-(3-

oxododecanoyl)-L-homoserine lactone (3O-C12-HSL).[3][4] As the bacterial population density

increases, so does the concentration of 3O-C12-HSL. This autoinducer binds to and activates

the transcriptional regulator LasR.[3][5] The activated LasR-3O-C12-HSL complex then

dimerizes and binds to specific DNA sequences, upregulating the expression of a wide range of

virulence genes.[3][5] This system also exhibits positive feedback, as the LasR complex
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promotes the transcription of lasI.[6] Furthermore, the Las system is at the top of a regulatory

hierarchy, influencing other quorum sensing systems like Rhl.[4]
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Caption: The Las Quorum Sensing signaling pathway in P. aeruginosa and the inhibitory action

of LasR-IN-3.

Experimental Workflow for Solubility and Stability
Assessment
A systematic workflow is essential for the accurate determination of a compound's

physicochemical properties. The process begins with the acquisition of the compound and

proceeds through solubility testing in various solvents and conditions. Stability is then assessed

over time under different storage temperatures.
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Solubility Assessment

Stability Assessment
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Caption: A generalized workflow for determining the solubility and stability of a research

compound like LasR-IN-3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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